thymidine 3/'-benzoate
thymidine 3/'-benzoate
Brand Name:
Vulcanchem
CAS No.:
17331-53-2
VCID:
VC0097824
InChI:
InChI=1S/C17H18N2O6/c1-10-8-19(17(23)18-15(10)21)14-7-12(13(9-20)24-14)25-16(22)11-5-3-2-4-6-11/h2-6,8,12-14,20H,7,9H2,1H3,(H,18,21,23)/t12-,13+,14+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OC(=O)C3=CC=CC=C3
Molecular Formula:
C17H18N2O6
Molecular Weight:
346.3 g/mol
thymidine 3/'-benzoate
CAS No.: 17331-53-2
Impurities
VCID: VC0097824
Molecular Formula: C17H18N2O6
Molecular Weight: 346.3 g/mol
| CAS No. | 17331-53-2 |
|---|---|
| Product Name | thymidine 3/'-benzoate |
| Molecular Formula | C17H18N2O6 |
| Molecular Weight | 346.3 g/mol |
| IUPAC Name | [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] benzoate |
| Standard InChI | InChI=1S/C17H18N2O6/c1-10-8-19(17(23)18-15(10)21)14-7-12(13(9-20)24-14)25-16(22)11-5-3-2-4-6-11/h2-6,8,12-14,20H,7,9H2,1H3,(H,18,21,23)/t12-,13+,14+/m0/s1 |
| Standard InChIKey | CZRPYTUJUAJMJJ-BFHYXJOUSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)OC(=O)C3=CC=CC=C3 |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OC(=O)C3=CC=CC=C3 |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OC(=O)C3=CC=CC=C3 |
| PubChem Compound | 11035380 |
| Last Modified | Nov 11 2021 |
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